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Compound of Interest

Compound Name: 5,5"-Dimethoxylariciresinol

Cat. No.: B187965

For Immediate Release

This technical guide provides an in-depth overview of the chemical properties, biological
activities, and relevant experimental protocols for 5,5'-Dimethoxylariciresinol, a lignan of
interest to researchers in drug discovery and development.

Chemical Information

5,5'-Dimethoxylariciresinol is a naturally occurring lignan. Key chemical identifiers and
properties are summarized in the table below.
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Property Value Reference
CAS Number 116498-58-9 [11[2]
Molecular Formula C22H280s [1]
Molecular Weight 420.45 g/mol [1]

Boiling Point (Predicted) 609.8 £+ 55.0 °C [1]

Density (Predicted) 1.260 + 0.06 g/cm?3 [1]

pKa (Predicted) 9.92+£0.40 [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Form Powder [1]

Natural Occurrence and Isolation

5,5'-Dimethoxylariciresinol has been isolated from the bark of Phellodendron amurense and
Phellodendron chinense Schneid.[1][3] A general methodology for the isolation of chemical
constituents from Phellodendron chinense involves extraction followed by chromatographic
separation.

General Isolation Protocol

A standardized protocol for the isolation and purification of compounds from Phellodendron
chinense is outlined below. This serves as a foundational method that can be optimized for the
specific isolation of 5,5'-Dimethoxylariciresinol.
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Structure Elucidation of
5,5'-Dimethoxylariciresinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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